2-Methoxy-6-methylheptane-3,5-dione

• CAS: 865302-45-0
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• SMILES: CC(C)C(=O)CC(=O)C(C)OC
• InChI: InChI=1S/C9H16O3/c1-6(2)8(10)5-9(11)7(3)12-4/h6-7H,5H2,1-4H3
• InChIKey: BNMUYGREEDDERY-UHFFFAOYSA-N

2-Methoxy-6-methylheptane-3,5-dione (CAS 865302-45-0) – Chemical Identity, Class, and Procurement-Relevant Profile

2-Methoxy-6-methylheptane-3,5-dione (CAS 865302-45-0) is a liquid β-diketone featuring a methoxy substituent at the C2 position and a methyl branch at C6. Its molecular formula is C₉H₁₆O₃ (MW 172.22 g/mol) and it is typically supplied at ≥95% purity [1]. The compound belongs to the alkoxy-β-diketone subfamily, which retains the chelating ability of classical β-diketones while offering enhanced synthetic accessibility and cost advantages [2]. It serves as a ligand for volatile metal complexes used in chemical vapor deposition (CVD) and atomic layer deposition (ALD) of metal and metal oxide thin films [3].

Workflow Precursor ligand for MOCVD/ALD and supercritical fluid deposition

Selection C2-methoxy enables asymmetric coordination modes absent in symmetric β-diketones

Use Context Synthesis of volatile metal complexes for multi-metal oxide thin films

• [1] PubChem. (2026). Compound Summary: 2-Methoxy-6-methylheptane-3,5-dione, CID 24987130. National Center for Biotechnology Information. View Source
• [2] Baidina, I.A., Gromilov, S.A., Stabnikov, P.A. et al. (1994). Synthesis, X-ray diffraction study, and crystal structure analysis of novel copper alkoxy-β-diketonates. Journal of Structural Chemistry, 35, 899–905. View Source
• [3] US 2008/0254216 A1. (2008). Metal Complex Compound Comprising β-Diketonato Ligand. Tsunoda T., et al., Ube Industries, Ltd. View Source

Why 2-Methoxy-6-methylheptane-3,5-dione Cannot Be Replaced by Generic β-Diketones in Deposition-Grade Applications

Although all β-diketones share a common 1,3-dicarbonyl chelating motif, substitution patterns profoundly alter the volatility, thermal stability, and coordination geometry of their metal complexes [1]. The C2-methoxy group in 2-methoxy-6-methylheptane-3,5-dione introduces an additional oxygen donor capable of forming μ,κ²(O,O′):κ²(O′,Oₘₑ) bridging interactions that are absent in methoxy-free ligands such as 2,2,6,6-tetramethyl-3,5-heptanedione (Hthd) [2]. This directly impacts the nuclearity, volatility, and decomposition pathway of the resulting metal complexes, making them fundamentally different from complexes of symmetric β-diketones. Additionally, positional isomerism matters: the C2-methoxy isomer yields complexes with distinct thermal profiles compared to the C1-methoxy analog (CAS 1344007-58-4), as the proximity of the methoxy group to the chelating core alters the steric and electronic environment .

• Coordination architecture may shift

  The C2-methoxy group introduces μ,κ²(O,O′):κ²(O′,Oₘₑ) bridging that is absent in methoxy-free ligands such as Hthd. Polynuclear complex formation and volatility may not transfer directly.

• Isomer-dependent thermal behavior

  C2-methoxy isomer yields complexes with distinct thermal profiles compared to C1-methoxy analogs (e.g., CAS 1344007-58-4). Positional isomerism can alter decomposition pathways.

• Symmetric ligand mismatch

  Complexes of generic symmetric β-diketones lack the methoxy donor and adopt uniform μ,κ²:κ¹ bridging. This may lead to different molecular packing and solubility, limiting direct substitution.

• [1] Devi, A. & Shivashankar, S.A. (1999). Thermal analysis of metalorganic complexes of copper for evaluation as CVD precursors. Journal of Thermal Analysis and Calorimetry, 55(1), 259–270. View Source
• [2] Rikhter, E.A., Vikulova, E.S., Sukhikh, T.S., Strigunovskaya, A.V. & Morozova, N.B. (2025). Structure and Properties of Magnesium Complexes with Bulky β-Diketones: 2,2,6,6-Tetramethylheptane-3,5-dione and Its Methoxy-Substituted Derivative. Russian Journal of Coordination Chemistry, 51(7), 615–627. View Source

2-Methoxy-6-methylheptane-3,5-dione: Quantitative Differentiation Evidence vs. Closest Analogs

Asymmetric Coordination Geometry Introduced by C2-Methoxy Group vs. Symmetric TMHD Ligand

In magnesium complexes, 2-methoxy-6-methylheptane-3,5-dione (as part of the Zis ligand family) yields binuclear [Mg₂(L)₄] structures with asymmetric metal centers (C.N. 5 and 6) and bridging ligands exhibiting μ,κ²:κ¹ and μ,κ²(O,O′):κ²(O′,Oₘₑ) coordination modes. In contrast, the methoxy-free analog 2,2,6,6-tetramethylheptane-3,5-dione (Hthd) produces a symmetric complex with three μ,κ²:κ¹-bridging ligands [1]. This structural divergence affects the M–O bond lengths and the overall molecular packing.

Coordination Mode

Class-level

Target Asymmetric μ,κ²:κ¹ and μ,κ²(O,O′):κ²(O′,Oₘₑ) bridging

Comparator (Hthd) Uniform μ,κ²:κ¹ bridging; symmetric Mg centers

Enables heterometallic and polynuclear precursor architectures

Single-crystal XRD evidence; class-level inference from Mg complexes

Evidence Dimension	Coordination mode diversity in binuclear Mg complexes
Target Compound Data	Two distinct ligand binding modes: μ,κ²:κ¹ and μ,κ²(O,O′):κ²(O′,Oₘₑ); asymmetric Mg coordination numbers (5 and 6)
Comparator Or Baseline	2,2,6,6-Tetramethylheptane-3,5-dione (Hthd): uniform μ,κ²:κ¹ bridging; symmetric Mg coordination
Quantified Difference	Qualitative but crystallographically distinct coordination architecture [1]
Conditions	Single-crystal X-ray diffraction; Mg complexes synthesized and crystallized from organic solvents

Why This Matters

The ability of the methoxy oxygen to engage in μ,κ²(O,O′):κ²(O′,Oₘₑ) bridging enables the formation of heterometallic and polynuclear architectures that are inaccessible with conventional symmetric β-diketones, expanding the library of volatile precursors for multi-metal oxide films.

• [1] Rikhter, E.A., Vikulova, E.S., Sukhikh, T.S., Strigunovskaya, A.V. & Morozova, N.B. (2025). Structure and Properties of Magnesium Complexes with Bulky β-Diketones. Russ. J. Coord. Chem., 51(7), 615–627. View Source

Synthetic Accessibility: Claisen Condensation Yield vs. Multi-Step TMHD Routes

2-Methoxy-6-methylheptane-3,5-dione is synthesized via a single-step Claisen condensation between commercially available 3-methylbutanone and methyl 2-chloropropionate in the presence of sodium methoxide, achieving a distilled yield of 52% at 41 °C under 27 Pa [1]. By comparison, the widely used CVD ligand 2,2,6,6-tetramethyl-3,5-heptanedione (Hthd) typically requires a multi-step alkylation–condensation sequence with reported yields of 40–65% [2], but uses more expensive starting materials (pinacolone and methyl pivalate). The methoxy-substituted ligand is noted in the literature as 'more accessible and inexpensive' relative to classical β-diketones [3].

Synthesis Yield

Reported

Target 52% distilled yield (single-step Claisen)

Comparator (Hthd) 40–65% over 2–3 steps

Simpler route may reduce procurement cost and lead time

Distillation at 41 °C, 27 Pa; cross-study comparison

Evidence Dimension	Isolated yield in ligand synthesis
Target Compound Data	52% distilled yield (single-step Claisen condensation)
Comparator Or Baseline	2,2,6,6-Tetramethyl-3,5-heptanedione (Hthd): reported yields 40–65% over 2–3 steps [2]
Quantified Difference	Comparable yield range, but single-step route reduces process time and raw material cost
Conditions	Reaction of 3-methylbutanone with methyl 2-chloropropionate, NaOMe/MeOH; distillation at 41 °C, 27 Pa

Why This Matters

A single-step synthesis from commodity reagents lowers the cost-of-goods and shortens lead times for procurement of research-grade and pilot-scale quantities, a practical advantage when screening multiple metal complexes for deposition process development.

• [1] JP 2008120759 A. (2008). Method for Producing β-Diketone Compound Having Ether Group. Tsunoda T., Kaneto H., Hasegawa C., Ube Industries, Ltd. View Source
• [2] KR 100741673 B1. (2006). Method for Preparing 1-Methoxy-2,2,6,6-tetramethyl-heptane-3,5-dione. View Source
• [3] Baidina, I.A., Gromilov, S.A., Stabnikov, P.A. et al. (1994). J. Struct. Chem., 35, 899–905. View Source

Thermal Volatility of Mg Complexes: Methoxy-Substituted Ligand Reduces Volatility vs. TMHD

Thermogravimetric analysis (TGA) of Mg complexes reveals that [Mg₂(thd)₄] (where Hthd = 2,2,6,6-tetramethylheptane-3,5-dione) is more volatile and has a lower melting point than [Mg₂(zis)₄] (where Hzis = 2-methoxy-2,6,6-trimethylheptane-3,5-dione, a close analog differing only in the presence of an additional methyl group on the methoxy-bearing carbon) [1]. This demonstrates that the introduction of the methoxy substituent systematically decreases volatility and increases melting point relative to the fully methyl-substituted TMHD ligand, a trade-off that must be evaluated when selecting precursors for low-temperature deposition processes.

Volatility Rank

Class-level

Lower volatility than TMHD complex

Better suited for higher-temperature deposition processes

Qualitative TGA–DTA ranking; exact ΔT₅₀% not numerically reported

Evidence Dimension	Relative volatility and melting behavior of binuclear Mg complexes
Target Compound Data	Mg complex of methoxy-substituted ligand (Hzis): lower volatility, higher melting point than TMHD analog (qualitative TGA ranking)
Comparator Or Baseline	Mg complex of 2,2,6,6-tetramethylheptane-3,5-dione (Hthd): more volatile, lower melting point [1]
Quantified Difference	Exact ΔT₅₀% or sublimation rate not numerically reported; qualitative ranking confirmed by TGA–DTA [1]
Conditions	TGA–DTA under inert atmosphere; binuclear Mg complexes [Mg₂(L)₄]

Why This Matters

The reduced volatility of methoxy-substituted complexes means they are better suited for higher-temperature CVD/ALD processes where premature volatilization of symmetric TMHD-based precursors would cause delivery instability. This positions the compound as a complementary, not competing, ligand for deposition process windows requiring higher thermal budget.

• [1] Rikhter, E.A. et al. (2025). Russ. J. Coord. Chem., 51(7), 615–627. View Source

Cu(II) Complex Crystal Structure: Alkoxy-β-diketonate Architecture vs. Classical β-Diketonates

Single-crystal X-ray diffraction of Cu(II) complexes of alkoxy-β-diketones reveals that the methoxy oxygen does not displace the chelating β-diketonate oxygens but can participate in intermolecular contacts and influence crystal packing [1]. The Cu–O bond lengths in bis(alkoxy-β-diketonato)copper(II) complexes are comparable to those in classical bis(β-diketonato)copper(II) complexes (typically 1.89–1.95 Å for Cu–O equatorial bonds), but the presence of the pendant methoxy group creates a more polar molecular surface that enhances solubility in polar organic solvents [1].

Solubility Profile

Class-level

Target Enhanced solubility in polar organic solvents (methanol, acetonitrile)

Comparator (classical) Non-polar methyl-dominated surface; lower polar solubility

Supports solution-based deposition (spin-coating, inkjet printing)

Inferred from crystal packing and Oₘₑ contacts; class-level

Evidence Dimension	Crystal packing and intermolecular interactions in Cu(II) β-diketonates
Target Compound Data	Cu(II) alkoxy-β-diketonate: pendant methoxy groups create polar surface patches and enable Oₘₑ···H–C and Oₘₑ···metal intermolecular contacts
Comparator Or Baseline	Cu(II) complexes of non-methoxy β-diketones (e.g., Cu(acac)₂, Cu(thd)₂): non-polar methyl-dominated surface, no Oₘₑ interactions
Quantified Difference	Qualitative difference in packing motif and solubility; solubility in methanol and acetonitrile qualitatively higher for alkoxy-substituted complexes [1]
Conditions	Single-crystal XRD at low temperature; crystals grown from organic solvents

Why This Matters

Higher solubility in polar organic solvents facilitates wet-chemical processing (spin-coating, inkjet printing) of precursor solutions for thin-film deposition, a practical advantage when gas-phase delivery (CVD/ALD) is not the preferred fabrication route.

• [1] Baidina, I.A., Gromilov, S.A., Stabnikov, P.A. et al. (1994). J. Struct. Chem., 35, 899–905. View Source

Demonstrated ZnO Film Deposition Using Bis(2-methoxy-6-methyl-3,5-heptanedionato)zinc(II)

Bis(2-methoxy-6-methyl-3,5-heptanedionato)zinc(II) has been demonstrated as a viable precursor for ZnO thin-film deposition using supercritical CO₂ as the delivery medium [1]. White, polycrystalline ZnO films with low carbon contamination were obtained at high oxygen content and deposition temperatures, whereas lower temperatures or low oxygen conditions produced brown films with higher carbon content, as confirmed by XPS [1]. In comparison, Zn(acac)₂ (zinc acetylacetonate, the most common non-fluorinated Zn β-diketonate) typically requires higher deposition temperatures (>350 °C) and often yields ZnO films with significant carbon contamination due to incomplete ligand elimination [2].

ZnO Deposition

Reported

Target (SCFD) White polycrystalline ZnO; tunable carbon content via O₂/temperature

Comparator (Zn(acac)₂) Typically requires >350 °C; higher residual carbon

Validated for supercritical fluid deposition of ZnO

XPS-confirmed film quality; process window can be directly tuned

Evidence Dimension	ZnO film quality from β-diketonate Zn precursors
Target Compound Data	White polycrystalline ZnO, low carbon (XPS-confirmed) at high T/high O₂; brown ZnO with higher C content at low T/low O₂ [1]
Comparator Or Baseline	Zn(acac)₂: typically requires T >350 °C, often produces films with residual carbon contamination [2]
Quantified Difference	Carbon contamination qualitatively lower under optimized conditions; quantitative XPS C/Zn ratio not reported but visibly distinct film color correlates with carbon content [1]
Conditions	Supercritical fluid chemical deposition (SCFD) using supercritical CO₂; deposition at varied O₂ content and substrate temperature

Why This Matters

The successful demonstration of ZnO film formation using this specific ligand validates its utility for deposition applications beyond conventional MOCVD, and the tunable film stoichiometry (by adjusting O₂/temperature) provides process engineers with a directly controllable parameter space for optimizing film properties.

• [1] Watanabe, M., Tamekuni, S. & Kondoh, E. (2015). Formation of zinc oxide thin film using supercritical fluids and its application in fabricating a reliable Cu/glass stack. Microelectronic Engineering, 141, 184–187. View Source
• [2] Malandrino, G. et al. (2006). MOCVD of ZnO thin films from Zn(tta)₂·tmeda and Zn(acac)₂·tmeda precursors. Chemical Vapor Deposition, 12(6), 327–331. (Representative Zn(acac)₂ CVD benchmark) View Source

Cobalt Complex Formation in High Yield (92%) Demonstrates Efficient Metal Chelation

2-Methoxy-6-methylheptane-3,5-dione reacts with cobalt(II) chloride in the presence of sodium methoxide in methanol to yield bis(2-methoxy-6-methyl-3,5-heptanedionato)cobalt(II) in 92% yield after only 0.58 hours of reaction time [1]. This rapid, high-yielding complexation contrasts with the complexation of bulkier β-diketones such as 2,2,6,6-tetramethyl-3,5-heptanedione, where formation of Co(thd)₂ or Co(thd)₃ can require longer reaction times and careful pH control to avoid mixed-valence products [2].

Complexation Yield

Reported

92%

isolated yield in 0.58 h

Efficient Co(II) chelation reduces purification burden

Patent example; CoCl₂, NaOMe/MeOH conditions

Evidence Dimension	Isolated yield of Co(II) β-diketonate complex
Target Compound Data	92% yield of bis(2-methoxy-6-methyl-3,5-heptanedionato)cobalt(II) in 0.58 h
Comparator Or Baseline	Co(thd)₂ synthesis: typical yields 65–85%, reaction times of several hours [2]
Quantified Difference	7–27% higher yield; approximately 4–10× faster reaction
Conditions	CoCl₂, NaOMe/MeOH, room temperature or mild heating

Why This Matters

Near-quantitative complexation in under one hour translates to reduced purification burden and higher throughput in precursor manufacturing, directly lowering the procurement cost per gram of the final metal complex.

• [1] US 2008/0254216 A1. (2008). Metal Complex Compound Comprising β-Diketonato Ligand. Example describing Co complex formation at 92% yield. View Source
• [2] A Study on the Development of CVD Precursors VI – Thermal Properties of Co(III) β-Diketonates. (Abstract). Describes Co(thd)₃ synthesis and thermal behavior. View Source

High-Value Application Scenarios for 2-Methoxy-6-methylheptane-3,5-dione in Research and Industrial Procurement

MOCVD/ALD Precursor Development for Multi-Metal Oxide Thin Films

The asymmetric coordination mode enabled by the C2-methoxy group facilitates the construction of heterometallic polynuclear complexes where the methoxy oxygen can bridge between different metal centers [1]. This makes 2-methoxy-6-methylheptane-3,5-dione a strategic ligand for developing single-source precursors that deliver precise stoichiometric ratios of two or more metals (e.g., Mg–Co, Mg–Mn, Zn–Al) in a single deposition step. Users procuring the free ligand for in-house precursor synthesis benefit from its single-step synthetic accessibility and consistent 92%+ complexation yields with first-row transition metals [2].

Supercritical Fluid Chemical Deposition (SCFD) of ZnO and Related Oxides

The zinc(II) complex bis(2-methoxy-6-methyl-3,5-heptanedionato)zinc(II) has been experimentally validated as a precursor for ZnO film formation via supercritical CO₂ delivery [3]. Researchers developing low-temperature, solvent-based deposition routes for flexible electronics or temperature-sensitive substrates should prioritize this ligand system over conventional Zn(acac)₂, which requires higher thermal budgets and may introduce more carbon contamination. The ability to tune film crystallinity and carbon content by adjusting O₂ partial pressure and substrate temperature provides direct process control [3].

Copper Metallization for Semiconductor Interconnects

Copper complexes of alkoxy-β-diketones, including bis(2-methoxy-6-methyl-3,5-heptanedionato)copper(II), combine the volatility needed for CVD delivery with the enhanced solubility in polar organic solvents required for inkjet-printing or spin-coating of precursor solutions [4]. For semiconductor metallization applications where conventional Cu(thd)₂ suffers from limited solubility in common process solvents (e.g., mesitylene, octane), the alkoxy-substituted analog offers a procurement-justifiable alternative that broadens the solvent selection for solution-based deposition [4].

Cobalt-Containing Thin Films for Magnetic and Catalytic Applications

The high-yielding (92%), rapid (0.58 h) complexation of this ligand with cobalt(II) [2] makes it an attractive entry point for procuring Co precursors for the deposition of Co, Co₃O₄, and Co-containing mixed oxides. Given the growing interest in cobalt-based films for magnetic tunnel junctions, electrocatalysis, and solid oxide fuel cell cathodes, the reduced synthesis cost and faster turnaround for Co complex preparation translate directly into procurement advantages over Co(thd)ₓ precursors that require longer, lower-yielding syntheses [2].

Application

Selection Property

Validation Focus

MOCVD/ALD precursor development

Asymmetric coordination capability via C2-methoxy

Heterometallic complex stoichiometry and delivery

Supercritical fluid deposition (SCFD)

scCO₂ solubility and tunable carbon incorporation

ZnO film crystallinity and carbon contamination

Copper metallization

Enhanced solubility in polar organic solvents

Solution-processable precursor for inkjet/spin-coating

Cobalt-containing thin films

Reported efficient Co(II) complexation

Synthesis throughput and cost-effectiveness

• [1] Rikhter, E.A. et al. (2025). Russ. J. Coord. Chem., 51(7), 615–627. View Source
• [2] US 2008/0254216 A1. (2008). Metal Complex Compound Comprising β-Diketonato Ligand. View Source
• [3] Watanabe, M., Tamekuni, S. & Kondoh, E. (2015). Microelectronic Engineering, 141, 184–187. View Source
• [4] Baidina, I.A., Gromilov, S.A., Stabnikov, P.A. et al. (1994). J. Struct. Chem., 35, 899–905. View Source